Cas no 1807226-12-5 (3,5-Bis(trifluoromethyl)-4-methylphenol)

• Product Name: 3,5-Bis(trifluoromethyl)-4-methylphenol
• CAS No: 1807226-12-5
• MF: C₉H₆F₆O
• MW: 244.133763790131
• CID: 5008671
• Update Time: 2025-05-21

3,5-Bis(trifluoromethyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-methylphenol

• Inchi： 1S/C9H6F6O/c1-4-6(8(10,11)12)2-5(16)3-7(4)9(13,14)15/h2-3,16H,1H3
• InChI Key： BXBRODSRJYEXBJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 221
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Additional information on 3,5-Bis(trifluoromethyl)-4-methylphenol

Introduction to 3,5-Bis(trifluoromethyl)-4-methylphenol (CAS No. 1807226-12-5)

3,5-Bis(trifluoromethyl)-4-methylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1807226-12-5, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to the class of phenolic derivatives, characterized by the presence of hydroxyl (-OH) and trifluoromethyl (-CF₃) substituents, which contribute to its distinct chemical reactivity and physicochemical properties.

The molecular structure of 3,5-Bis(trifluoromethyl)-4-methylphenol consists of a benzene ring substituted with a hydroxyl group at the 4-position, a methyl group at the 4-position, and two trifluoromethyl groups at the 3- and 5-positions. This specific arrangement imparts high lipophilicity and electronic characteristics that make it a valuable scaffold for designing novel bioactive molecules. The presence of multiple fluorine atoms enhances the compound's metabolic stability and binding affinity to biological targets, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding. 3,5-Bis(trifluoromethyl)-4-methylphenol has been explored in various preclinical studies for its potential applications in drug discovery. Its structural features suggest that it may exhibit properties such as anti-inflammatory, antioxidant, or antimicrobial activities. For instance, the electron-withdrawing nature of the trifluoromethyl groups can enhance the compound's interaction with biological targets, while the hydroxyl group provides a site for further functionalization via esterification or etherification reactions.

One of the most compelling aspects of 3,5-Bis(trifluoromethyl)-4-methylphenol is its versatility in chemical synthesis. The compound can serve as a key intermediate in the preparation of more complex molecules, including heterocyclic derivatives and peptidomimetics. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting various diseases. For example, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes involved in cancer progression. The trifluoromethyl substituents play a crucial role in stabilizing transition states and improving binding affinity to protein targets.

The physicochemical properties of 3,5-Bis(trifluoromethyl)-4-methylphenol also make it an interesting candidate for formulation development. Its high lipophilicity allows for efficient absorption across biological membranes, while its stability under various conditions ensures prolonged activity in vivo. These attributes are particularly important for designing drugs with improved pharmacokinetic profiles. Furthermore, the compound's compatibility with green chemistry principles has been explored, with efforts focused on optimizing synthetic routes to minimize waste and energy consumption.

Recent advancements in computational chemistry have further enhanced the understanding of 3,5-Bis(trifluoromethyl)-4-methylphenol's interactions with biological systems. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high specificity. These insights have guided the design of next-generation derivatives with enhanced potency and selectivity. Additionally, crystallographic analyses have provided detailed structural information about its complexes with biological targets, aiding in the rational design of inhibitors.

The agrochemical sector has also shown interest in 3,5-Bis(trifluoromethyl)-4-methylphenol due to its potential as a precursor for developing novel pesticides. Fluorinated compounds are known for their improved resistance to degradation and enhanced efficacy against pests. Researchers have synthesized analogs of this molecule to evaluate their insecticidal properties. Preliminary results suggest that certain derivatives exhibit promising activity against resistant strains of insects while maintaining low toxicity to non-target organisms.

As research continues to evolve, new applications for 3,5-Bis(trifluoromethyl)-4-methylphenol are likely to emerge. The combination of its unique structural features and favorable physicochemical properties positions it as a cornerstone molecule in medicinal chemistry. Future studies may explore its role in developing treatments for neurodegenerative diseases or infectious disorders, where fluorinated compounds have shown particular promise.

In conclusion,3,5-Bis(trifluoromethyl)-4-methylphenol (CAS No. 1807226-12-5) is a multifaceted compound with significant potential across multiple domains of chemical research. Its structural design offers opportunities for developing innovative therapeutic agents and agrochemicals. As our understanding of its biological activities and synthetic possibilities grows，this molecule is poised to play an increasingly important role in addressing global challenges in medicine and agriculture.